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Compound of Interest

Compound Name: 2'-Hydroxychalcone

Cat. No.: B191485 Get Quote

This guide provides crucial safety protocols, operational procedures, and disposal plans for

laboratory personnel, including researchers, scientists, and drug development professionals,

who handle 2'-Hydroxychalcone. Adherence to these guidelines is essential for ensuring

personal safety and maintaining a secure laboratory environment.

Hazard Identification and Classification
2'-Hydroxychalcone is classified as a hazardous substance. The primary hazards associated

with this compound are detailed below.

Hazard Category GHS Classification Hazard Statement Citations

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[1][2]

Serious Eye

Damage/Eye Irritation
Category 2 / 2A

H319: Causes serious

eye irritation
[1][2][3]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[1][2]

Signal Word: Warning[1]

Physicochemical Properties

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b191485?utm_src=pdf-interest
https://www.benchchem.com/product/b191485?utm_src=pdf-body
https://www.benchchem.com/product/b191485?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13937~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2021:37:38~~2-Hydroxychalcone~~
https://chemical-label.com/en/ghs/print-clp/42224-53-3/2-hydroxychalcone
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13937~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2021:37:38~~2-Hydroxychalcone~~
https://chemical-label.com/en/ghs/print-clp/42224-53-3/2-hydroxychalcone
https://www.fishersci.com/store/msds?partNumber=AAL1393714&productDescription=2-HYDROXYCHALCONE+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13937~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2021:37:38~~2-Hydroxychalcone~~
https://chemical-label.com/en/ghs/print-clp/42224-53-3/2-hydroxychalcone
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13937~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2021:37:38~~2-Hydroxychalcone~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₅H₁₂O₂

Molecular Weight 224.25 g/mol

Physical State Solid

Melting Point 89 - 91 °C / 192.2 - 195.8 °F[3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to minimize exposure and

ensure personal safety when handling 2'-Hydroxychalcone.[4]

PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or

glasses compliant with OSHA

29 CFR 1910.133 or European

Standard EN166.[3]

Protects against eye irritation

from dust particles and

splashes.[4]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact and

subsequent irritation.[3][4]

Body Protection
Laboratory coat, long-sleeved

clothing.

Protects skin from accidental

contact and spills.[3][4]

Respiratory Protection

Use only in a well-ventilated

area or under a chemical fume

hood. A particle filter respirator

may be necessary if dust is

generated.[3]

Minimizes the risk of

respiratory tract irritation from

inhaling dust.[3][4]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of 2'-Hydroxychalcone in a

laboratory setting.

1. Preparation and Weighing:
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Step 1: Before handling, ensure all required PPE is correctly worn.

Step 2: All handling and weighing of 2'-Hydroxychalcone must be conducted in a well-

ventilated area, preferably within a certified chemical fume hood to avoid dust inhalation.[3]

Step 3: When weighing the solid compound, do so carefully to minimize the generation of

airborne dust.

Step 4: Ensure that an eyewash station and safety shower are readily accessible and in

close proximity to the workstation.[3]

2. Handling and Use:

Step 1: Avoid all direct personal contact with the substance, including inhalation of dust and

contact with skin and eyes.[3]

Step 2: Keep the container tightly sealed when not in use to prevent contamination and

accidental spills.[3]

Step 3: Wash hands thoroughly after handling the compound, even if gloves were worn.[3]

3. Storage:

Step 1: Store 2'-Hydroxychalcone in a cool, dry, and well-ventilated area.[3]

Step 2: Keep the container tightly closed and store it away from incompatible materials, such

as strong oxidizing agents.[3]

Emergency Procedures
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Situation First-Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids. Seek

medical attention.[1]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, consult a physician.[1][3]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide artificial respiration. Seek

medical attention if symptoms persist.[1][3]

Ingestion

Clean the mouth with water and drink plenty of

water afterward. Do not induce vomiting. Seek

medical attention if symptoms occur.[1][3]

Accidental Release

For minor spills, sweep up the solid material,

avoiding dust generation, and place it in a

suitable, labeled container for disposal.[1]

Disposal Plan
2'-Hydroxychalcone and any contaminated materials must be treated as hazardous waste.

Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "2'-Hydroxychalcone," and the associated hazards (e.g., "Irritant").

Disposal: Dispose of the contents and container at an approved waste disposal plant in

accordance with local, state, and federal regulations.[1][3] Do not allow the chemical to enter

drains or the environment.[1]

Workflow for Handling and Disposal of 2'-
Hydroxychalcone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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